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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

Audience: Researchers, scientists, and drug development professionals.

Introduction: The environmental fate and transport of industrial chemicals are critical areas of
study for assessing ecological risk and ensuring environmental protection. "Fate" refers to the
ultimate destination of a contaminant after its release, including any physical, biological, or
chemical transformations it undergoes. "Transport" describes the movement of the contaminant
within or between environmental media like water, soil, and air[1][2].

Reactive Yellow 185 (RY 185) is a synthetic azo dye used in the textile industry to achieve
vibrant, long-lasting colors on cellulosic fibers through the formation of covalent bonds[3]. Due
to incomplete fixation during the dyeing process, a significant portion of the dye can be
released into wastewater. As an azo dye, its complex aromatic structure makes it generally
resistant to degradation under natural conditions, posing potential environmental concerns.
Understanding the pathways through which RY 185 is transformed and moves through the
ecosystem is essential for developing effective remediation strategies.

This document provides an overview of the known physicochemical properties of Reactive
Yellow 185 and outlines the primary environmental processes governing its fate and transport.
Due to a scarcity of specific studies on RY 185, this document also incorporates data and
protocols from studies on other, structurally similar reactive yellow azo dyes (e.g., Reactive
Yellow 145, Reactive Yellow 18) to serve as proxies and illustrate the key experimental
methodologies in this field.
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Physicochemical Properties of Reactive Yellow 185

A compound's physical and chemical properties are fundamental to predicting its environmental
behavior. Key properties for Reactive Yellow 185 are summarized below.

Property Value Reference
Cl Name C.l. Reactive Yellow 185 [4]
CAS Number 111211-44-0 [4]
Molecular Formula C27H24CIK3NgO15S4 [4]
Molecular Weight 981.53 g/mol [4]
Chemical Class Azo Dye [4]
Appearance Green-light yellow powder [4]

Environmental Fate Pathways

The primary pathways for the transformation of reactive azo dyes in the environment are
biodegradation, photodegradation, and adsorption.

Biodegradation

Biodegradation is the breakdown of organic matter by microorganisms. For azo dyes, this
process is often initiated under anaerobic conditions where bacteria utilize azoreductase
enzymes to cleave the characteristic azo bond (-N=N-), leading to decolorization. The resulting
aromatic amines may then be further degraded under aerobic conditions. Studies on various
reactive dyes have shown that certain bacteria and fungi, particularly those producing lignolytic
enzymes like laccase and lignin peroxidase, are capable of degrading these complex
molecules[5].

Photodegradation

Photodegradation involves the breakdown of a chemical by light energy, particularly UV
radiation from sunlight. While reactive dyes are designed for some level of photostability, they
can undergo slow degradation in aqueous solutions over extended periods[6]. This process can
be significantly accelerated by Advanced Oxidation Processes (AOPs), which generate highly

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
https://www.researchgate.net/figure/Degradation-studies-of-reactive-yellow-dye-by-isolate-B-50mg-100ml-with-enrichment_fig5_266419347
https://researchportal.plymouth.ac.uk/en/studentTheses/an-evaluation-of-the-environmental-fate-of-reactive-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

reactive hydroxyl radicals (*OH). Common AOPs include the use of UV light in combination with
hydrogen peroxide (H20:2) or a photocatalyst like titanium dioxide (TiO2)[7][8].

Adsorption and Mobility

Adsorption is the process by which a chemical (adsorbate) adheres to the surface of a solid
particle (adsorbent), such as soil, sediment, or activated carbon. This process is a major factor
controlling the transport and bioavailability of dyes in the environment. High adsorption to soll
or sediment reduces the dye's mobility in water, effectively sequestering it. The efficiency of
adsorption depends on the properties of the dye, the nature of the adsorbent, solution pH, and
temperature[9][10].

Quantitative Data on Degradation and Adsorption

The following tables summarize quantitative data from studies on various reactive yellow dyes,
which can serve as valuable reference points for designing experiments for Reactive Yellow
185.

Table 1: Biodegradation of Reactive Yellow Dyes by Microorganisms

Dye Microorganism Conditions Result Reference

pH 8, 35°C, 3%

Reactive Yellow Nocardiopsis sp. Maximum
Salt, 50 mg/L o [5]
Dye VITVAMB 1 decolorization
dye
Reactive Yellow Actinomycete 50 mg/100mL, 100% 5]
Dye Isolate B Static, 3 days degradation
Enterobacter
) asburiae &
Reactive Yellow 500 mg/L, 35°C, 98.78%
Enterobacter o [11]
145 pH 7.0, 12 hours  decolorization
cloacae
consortium

Table 2: Degradation of Reactive Yellow Dyes by Advanced Oxidation Processes (AOPS)
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Dye AOP Method Conditions Result Reference
Reactive Yellow Gamma radiation 20 kGy dose, 0.6 ]
99% degradation  [7]
18 / H202 mL H202, pH 3
Reactive Yellow Photo-Fenton 50°C, 2000 Lx 98.78% color [12]
145 (Fe?*/Hz202) light removal
Reactive Yellow ] Complete
TiO2/UV pH 3, 20°C o
145 decolorization
Reactive Yellow ] 30 mg/L dye, 0.8  90.40%
TiO2/UV/H20: , [8]
160A mL H202, pH 3 degradation
Table 3: Adsorption of Reactive Yellow Dyes on Various Adsorbents
Adsorption
Dye Adsorbent Capacity Conditions Reference
(g_max)
Reactive Yellow Activated Red )
442.5 mg/g Langmuir model [10]
145 Mud-Polypyrrole
Reactive Yellow Teff Straw
) 98.53% removal pH 2 9]
145 Activated Carbon
Reactive Yellow Activated Carbon ]
~100 mg/g Langmuir model [13]

Dye

(Date Seeds)

Diagrams and Visualizations
Environmental Pathways of Reactive Yellow 185
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Release of RY 185
(Textile Effluent)

Aquatic Environment
(Water Column)

Photodegradation
(Sunlight, AOPSs)

Mobility

Transport

(Water Flow) Adsorption

Terrestrial Environment
(Soil & Sediment)

v
Biodegradation < Sequestration
(Microbial Action) (Immobilized)
v l
Degradation Products
(e.g., Aromatic Amines)
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1. Media Preparation
(e.g., Mineral Salt Medium)

2. Inoculation
(Activated Sludge / Pure Culture)

3. Dye Addition
(RY 185 at target concentration)

4. Incubation
(Set pH, Temp, Time, Agitation)

5. Periodic Sampling

6. Centrifugation

(Separate biomass)

7. Analysis of Supernatant
(UV-Vis Spectrophotometry)

8. Calculate % Decolorization
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1. Prepare Dye Solutions 2. Prepare Soil Samples
(Range of concentrations) (Weigh sail into tubes)

3. Mix Dye and Sall

4. Equilibrate
(Shake for a set time, e.qg., 24h)

5. Separate Phases
(Centrifuge / Filter)

6. Analyze Supernatant
(Measure final dye concentration)

7. Calculate Amount Adsorbed
(Plot Isotherms, e.g., Langmuir)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

* 1. epa.gov [epa.gov]

e 2. Element 2: Environmental Fate and Transport [atsdr.cdc.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1168554?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168554?utm_src=pdf-custom-synthesis
https://www.epa.gov/emergency-response-research/fate-transport-persistence-studies
https://www.atsdr.cdc.gov/pha-guidance/conducting_scientific_evaluations/exposure_pathways/environmental_fate_and_transport.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. nbinno.com [nbinno.com]

. worlddyevariety.com [worlddyevariety.com]

. researchgate.net [researchgate.net]

. researchportal.plymouth.ac.uk [researchportal.plymouth.ac.uk]
. mdpi.com [mdpi.com]

. mdpi.com [mdpi.com]

°
© (0] ~ » ol H w

. mdpi.com [mdpi.com]

e 10. Adsorption of Reactive Yellow 145 Dye from Aqueous Solution by Using Activated Red
Mud Polypyrrole Composite [scljs1975.com]

e 11. researchgate.net [researchgate.net]
e 12. asianpubs.org [asianpubs.org]
e 13. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Environmental Fate
and Transport of Reactive Yellow 185]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168554#environmental-fate-and-transport-of-
reactive-yellow-185]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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